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For Researchers, Scientists, and Drug Development Professionals

Introduction
Jbir-94 is a phenolic compound first isolated from the fermentation broth of Streptomyces sp.

R56-07. Structurally, it is a hydroxycinnamic acid amide containing a putrescine moiety. Initial

studies have demonstrated its potent antioxidative properties, primarily through its 1,1-

diphenyl-2-picrylhydrazyl (DPPH) radical scavenging activity.[1] This document provides

detailed application notes and protocols for utilizing Jbir-94 as a tool to investigate oxidative

stress in cellular models. The methodologies and potential mechanisms described herein are

based on the known antioxidant capacity of Jbir-94 and findings from studies on structurally

related hydroxycinnamic acid amides, offering a foundational guide for researchers.

Mechanism of Action
Jbir-94 is proposed to exert its antioxidant effects through direct and indirect mechanisms. As a

phenolic compound, its hydroxyl groups can directly donate a hydrogen atom to neutralize

reactive oxygen species (ROS), thereby inhibiting oxidative damage to cellular components.

Furthermore, it is hypothesized that Jbir-94 may activate endogenous antioxidant defense

systems, such as the Nrf2 signaling pathway, leading to the upregulation of cytoprotective

enzymes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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